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Compound of Interest

Compound Name: CGS 21680 Hydrochloride

Cat. No.: B1663377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of CGS 21680 hydrochloride, a potent and

selective adenosine A2A receptor agonist. This document consolidates key technical data,

outlines experimental methodologies, and illustrates associated signaling pathways to support

its application in scientific research.

Core Compound Characteristics
CGS 21680 hydrochloride is a widely utilized research tool for investigating the physiological

and pathological roles of the adenosine A2A receptor. Its high affinity and selectivity make it an

invaluable compound for studies in neuroscience, immunology, and cardiovascular research.

Quantitative Data Summary
The following table summarizes the key quantitative parameters of CGS 21680 hydrochloride
compiled from various sources.
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Parameter Value Notes

Molecular Weight 535.98 g/mol

As the hydrochloride salt.[1][2]

The molecular weight can be

batch-specific due to variable

water content. The free base

molecular weight is 499.52

g/mol .

Molecular Formula C₂₃H₃₀ClN₇O₆ [1]

CAS Number 124431-80-7 [1]

Purity ≥98% (HPLC)

Appearance White to off-white solid [1]

Solubility
DMSO: ~100 mg/mL (186.57

mM)

[2] It is also soluble in 45%

(w/v) aqueous 2-

hydroxypropyl-β-cyclodextrin

up to 20 mg/mL.[3]

Storage

Store at -20°C. Stock solutions

are stable for up to 3 months

at -20°C.

Receptor Binding and Functional Activity
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Parameter Value Target/System

Ki (Binding Affinity) 27 nM Adenosine A2A Receptor[1][4]

290 nM Adenosine A1 Receptor[4]

67 nM Adenosine A2B Receptor[4]

88.8 µM Adenosine A3 Receptor[4]

IC₅₀ 22 nM
Adenosine A2 Receptor (rat

brain tissue)[2][5]

EC₅₀ 1.48 - 180 nM Adenosine A2A Receptor

110 nM
cAMP formation in striatal

slices[2][5][6]

Experimental Protocols
Detailed experimental procedures are crucial for reproducible research. The following sections

provide outlines of methodologies reported in the literature for working with CGS 21680
hydrochloride.

Preparation of Stock Solutions
For in vitro studies, a common protocol for preparing a stock solution is as follows:

Solvent Selection: Use fresh, anhydrous Dimethyl Sulfoxide (DMSO).[2]

Concentration: Prepare a stock solution of 100 mg/mL in DMSO.[2]

Procedure:

Weigh the desired amount of CGS 21680 hydrochloride in a sterile microcentrifuge tube.

Add the calculated volume of DMSO to achieve the target concentration.

Vortex thoroughly until the compound is completely dissolved.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.medchemexpress.com/CGS-21680-Hydrochloride.html
https://www.sigmaaldrich.com/US/en/product/mm/119137
https://www.sigmaaldrich.com/US/en/product/mm/119137
https://www.sigmaaldrich.com/US/en/product/mm/119137
https://www.sigmaaldrich.com/US/en/product/mm/119137
https://www.selleckchem.com/products/CGS-21680-hydrochloride.html
https://www.selleck.co.jp/datasheet/CGS-21680-hydrochloride-S215301-DataSheet.pdf
https://www.selleckchem.com/products/CGS-21680-hydrochloride.html
https://www.selleck.co.jp/datasheet/CGS-21680-hydrochloride-S215301-DataSheet.pdf
https://pubmed.ncbi.nlm.nih.gov/2156991/
https://www.benchchem.com/product/b1663377?utm_src=pdf-body
https://www.benchchem.com/product/b1663377?utm_src=pdf-body
https://www.selleckchem.com/products/CGS-21680-hydrochloride.html
https://www.selleckchem.com/products/CGS-21680-hydrochloride.html
https://www.benchchem.com/product/b1663377?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C for up to 3 months.

In Vivo Administration in Rodent Models
The following protocol has been used for the intraperitoneal (i.p.) administration of CGS 21680

in rats:

Vehicle: Prepare a solution of CGS 21680 in Phosphate-Buffered Saline (PBS).

Dosage: A dose of 1 mg/kg has been used in female Lewis rats.[1]

Administration Schedule: In one study, rats were injected intraperitoneally every two days,

starting on day 5 post-immunization.[1]

Control Group: The control group should receive an equal volume of the vehicle (PBS)

following the same injection schedule.[1]

Measurement of cAMP Production
This protocol describes the measurement of cyclic AMP (cAMP) production in cell culture

following stimulation with CGS 21680:

Cell Culture: Plate cells (e.g., CHO cells stably expressing the human A2A receptor or

primary striatal cells) in appropriate well plates and culture until they reach the desired

confluency.

Stimulation:

Wash the cells with a suitable buffer (e.g., phosphate-buffered saline).

Add different concentrations of CGS 21680 to the cells in a total volume of 50 µl.[7]

Detection: After a specified incubation time, measure cAMP levels using a commercially

available kit, such as a Dynamic 2 cAMP HTRF kit, following the manufacturer's instructions.

[7]

Signaling Pathways
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CGS 21680, as an A2A receptor agonist, activates several downstream signaling cascades.

The primary pathway involves the stimulation of adenylyl cyclase, leading to an increase in

intracellular cAMP.

CGS 21680 Adenosine A2A
Receptor Gαs Proteinactivates Adenylyl Cyclaseactivates ATP cAMPconverts Protein Kinase A

(PKA)
activates CREBphosphorylates Gene Transcriptionpromotes

Click to download full resolution via product page

Caption: CGS 21680 activates the A2A receptor, leading to the cAMP/PKA/CREB signaling

cascade.

Recent studies have also implicated the YAP (Yes-associated protein) signaling pathway in the

effects of CGS 21680, particularly in the context of wound healing.
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Caption: A2A receptor activation by CGS 21680 can modulate the YAP signaling pathway.

Experimental Workflow Example
The following diagram illustrates a typical workflow for an in vivo study investigating the effects

of CGS 21680.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1663377?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experimentation

Analysis

Acquire Animal Model
(e.g., Lewis Rats)

Induce Disease Model
(if applicable)

Prepare CGS 21680 Solution
(1 mg/kg in PBS)

Administer CGS 21680 or Vehicle
(i.p., every two days)

Collect Data
(e.g., Clinical Scores, Tissue Samples)

Analyze Results
(e.g., Histology, Cytokine Levels)

Click to download full resolution via product page

Caption: A generalized workflow for an in vivo study using CGS 21680.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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